Cas no 2229435-47-4 (tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate
• CAS No: 2229435-47-4
• MF: C₁₉H₃₁N₃O₃
• MW: 349.467745065689
• CID: 6290903
• PubChem ID: 165756159
• Update Time: 2025-06-25

tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate
• 2229435-47-4
• tert-butyl 3-[4-(diethylamino)-2-hydroxyphenyl]piperazine-1-carboxylate
• EN300-1892784

• Inchi： 1S/C19H31N3O3/c1-6-21(7-2)14-8-9-15(17(23)12-14)16-13-22(11-10-20-16)18(24)25-19(3,4)5/h8-9,12,16,20,23H,6-7,10-11,13H2,1-5H3
• InChI Key： UHWMWECKNMNYKL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC(=CC=2O)N(CC)CC)C1)=O

Computed Properties

• Exact Mass: 349.23654186g/mol
• Monoisotopic Mass: 349.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65Ų

Additional information on tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate (CAS No. 2229435-47-4)

The compound tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate (CAS No. 2229435-47-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperazine core modified with a diethylamino group and a hydroxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and cardiovascular diseases, which are among the most searched health topics globally.

In recent years, the demand for tert-butyl-protected compounds like this has surged due to their stability and versatility in synthetic chemistry. The carboxylate group in this molecule further enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This aligns with the growing interest in green chemistry and sustainable synthesis methods, as scientists seek eco-friendly alternatives to traditional reagents. The compound's hydroxyphenyl component also ties into the rising focus on polyphenols and their health benefits, a hot topic in nutrition and wellness forums.

From a technical perspective, tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate is often discussed in the context of structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates, a subject frequently searched by medicinal chemists and pharmacology students. The diethylamino group, in particular, is known to influence the molecule's solubility and binding affinity, making it a key feature in drug design. This has led to increased interest in the compound's potential role in developing treatments for conditions like anxiety and hypertension, which are highly searched medical queries online.

The synthesis of CAS No. 2229435-47-4 typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. These processes are often explored in academic settings and industrial R&D labs, where efficiency and yield are critical. The compound's piperazine ring is a common motif in many FDA-approved drugs, further highlighting its relevance. This connection to real-world pharmaceuticals makes it a frequent subject in drug development discussions, a trending topic in both scientific literature and public health debates.

Another area of interest is the compound's potential role in catalysis and material science. Its ability to act as a ligand or building block in complex molecular architectures has been explored in advanced research. This ties into the broader trend of nanotechnology and smart materials, which are among the top-searched terms in scientific and engineering communities. The hydroxyphenyl group, for instance, could contribute to the development of novel polymers or coatings with specific properties, such as UV resistance or biocompatibility.

In summary, tert-butyl 3-4-(diethylamino)-2-hydroxyphenylpiperazine-1-carboxylate (CAS No. 2229435-47-4) is a multifaceted compound with wide-ranging applications in drug discovery, materials science, and beyond. Its structural features, including the piperazine core and diethylamino substituent, make it a valuable tool for researchers addressing some of today's most pressing scientific challenges. As interest in personalized medicine and sustainable chemistry grows, this compound is likely to remain a key player in innovative research and development efforts.